Cas no 215921-07-6 (L-Glutamic acid, N-(phenylacetyl)-, 5-methyl ester)

215921-07-6 structure
Product name:L-Glutamic acid, N-(phenylacetyl)-, 5-methyl ester
L-Glutamic acid, N-(phenylacetyl)-, 5-methyl ester Chemical and Physical Properties
Names and Identifiers
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- L-Glutamic acid, N-(phenylacetyl)-, 5-methyl ester
- (2S)-5-methoxy-5-oxo-2-[(2-phenylacetyl)amino]pentanoate
- (2S)-5-Methoxy-5-oxo-2-(2-phenylacetamido)pentanoate
- 215921-07-6
- DTXSID60782254
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- Inchi: InChI=1S/C14H17NO5/c1-20-13(17)8-7-11(14(18)19)15-12(16)9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,15,16)(H,18,19)/p-1/t11-/m0/s1
- InChI Key: SMSFOZNMGQSUFI-NSHDSACASA-M
- SMILES: COC(=O)CCC(C(=O)[O-])NC(=O)CC1=CC=CC=C1
Computed Properties
- Exact Mass: 278.10288
- Monoisotopic Mass: 278.10284761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 95.5Ų
Experimental Properties
- PSA: 95.53
L-Glutamic acid, N-(phenylacetyl)-, 5-methyl ester Related Literature
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Malinda Salim,Brian O'Sullivan,Sally L. McArthur,Phillip C. Wright Lab Chip, 2007,7, 64-70
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Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
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4. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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